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Compound of Interest

Compound Name: AG3.0

Cat. No.: B12389259

An In-depth Guide to the Sourcing, Application, and Performance of the AG3.0 Monoclonal
Antibody for HIV Research.

The AG3.0 monoclonal antibody is a critical reagent for researchers studying Human
Immunodeficiency Virus (HIV) and other primate lentiviruses. This mouse IgG1 antibody is
renowned for its broad cross-reactivity, targeting a highly conserved epitope on the viral capsid
protein p24. This guide provides comprehensive technical information for scientists and drug
development professionals on its sourcing, availability, experimental applications, and
performance characteristics.

Antibody Characteristics and Specificity

The AG3.0 clone was developed by immunizing mice with whole inactivated Simian
Immunodeficiency Virus (SIVagmTYO-1). It exhibits broad reactivity, recognizing the Gag
capsid protein (p24-27) and its precursors (p38, p55, and p150) across multiple primate
lentivirus lineages, including HIV-1, HIV-2, SIVmac, and SIVagm.[1][2]

The antibody's specificity is directed towards a conserved 7-amino acid sequence, SPRTLNA,
located in the N-terminal portion of the capsid protein. This wide-ranging reactivity makes it an
invaluable tool for comparative virology and diagnostics.
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The AG3.0 monoclonal antibody and its producing hybridoma cells are accessible to the

research community through both commercial and non-profit channels.

Supplier

Catalog Number

Product Name Format

Mouse Anti-HIV-1 p24
Fab Fragment, scFv

Creative Biolabs MRO-961CQ Recombinant Antibody
Fragment
(clone AG3.0)
NIH HIV Reagent Anti-HIV-1 p24 .
4121 Purified 1gG

Program

Monoclonal (AG3.0)

Performance and Quantitative Data

The AG3.0 antibody has been characterized using various analytical methods, providing key

quantitative data for experimental design.

Parameter Value Method Source
Purity >95% SDS-PAGE [1]
o o 3.7 nM (to SIVagmVer  Surface Plasmon
Binding Affinity (Kd)
Gag) Resonance (SPR)

20 nM (to SIVmac Surface Plasmon 2]
Gag) Resonance (SPR)
35 nM (to SIVagmSab  Surface Plasmon 2]
Gag) Resonance (SPR)
Antigen Capture 100 pg/mL (HIV-1 Gal

9 P Pg ( g In-house ELISA [2]

Assay LoD

p24)

The Role of p24 in HIV Assembly and Maturation

The target of the AG3.0 antibody, the p24 capsid protein, is a fundamental component of the

HIV virion. It is derived from the cleavage of the Gag polyprotein precursor (p55) by the viral

protease. This process, known as maturation, is the final step in the viral life cycle and is

essential for producing an infectious particle. The p24 proteins self-assemble to form the
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conical capsid core, which encapsulates the viral RNA genome and key enzymes like reverse

transcriptase and integrase.

The following diagram illustrates the late stages of the HIV life cycle, highlighting the critical
role of Gag processing and p24 capsid formation.
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Gag (p55) & Gag-Pol
Polyprotein Synthesis
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HIV Assembly and Maturation Pathway
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Sample Preparation & Electrophoresis

1. Prepare Lysate or
Recombinant Protein

2. SDS-PAGE Separation
(12% Tris-HCI Gel)

Transfer & Blocking

3. Transfer to
PVDF/Nitrocellulose Membrane

:

4. Block with 5% Non-fat Milk
in TBST for 1 hour

Antibody Incubation

5. Incubate with AG3.0 Antibody
(1:1000-1:6000) overnight at 4°C

6. Wash 3x with TBST

7. Incubate with HRP-conjugated
Secondary Antibody for 1 hour

8. Wash 3x with TBST

Detection

9. Add ECL Substrate

10. Image with Chemiluminescence Detector

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [AG3.0 Monoclonal Antibody: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389259#sourcing-and-availability-of-ag3-0-
monoclonal-antibody]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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